Methyl 2-isopropoxynicotinate
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Description
“Methyl 2-(propan-2-yloxy)pyridine-3-carboxylate” is a chemical compound with the IUPAC name methyl 2-isopropoxynicotinate . It has a molecular weight of 195.22 and its InChI code is 1S/C10H13NO3/c1-7(2)14-9-8(10(12)13-3)5-4-6-11-9/h4-7H,1-3H3 . The compound is typically stored at temperatures between 2-8°C and is in liquid form .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(propan-2-yloxy)pyridine-3-carboxylate” can be represented by the InChI code 1S/C10H13NO3/c1-7(2)14-9-8(10(12)13-3)5-4-6-11-9/h4-7H,1-3H3 . This indicates that the compound consists of 10 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms .Physical and Chemical Properties Analysis
“Methyl 2-(propan-2-yloxy)pyridine-3-carboxylate” is a liquid at room temperature . It has a molecular weight of 195.22 . The compound is typically stored at temperatures between 2-8°C .Safety and Hazards
“Methyl 2-(propan-2-yloxy)pyridine-3-carboxylate” is associated with certain hazards. It has been assigned the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and in case of contact with eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do (P305+P351+P338) .
Mechanism of Action
Target of Action
Methyl 2-isopropoxynicotinate, also known as Methyl 2-(propan-2-yloxy)pyridine-3-carboxylate, is a derivative of Methyl nicotinate . Methyl nicotinate is used as an active ingredient in over-the-counter topical preparations indicated for muscle and joint pain . The action of methyl nicotinate as a rubefacient is thought to involve peripheral vasodilation .
Mode of Action
This compound is strictly locally-acting due to its short half-life . It is believed to enhance local blood flow at the site of application through peripheral vasodilation .
Biochemical Pathways
It is known that nicotine, a related compound, is metabolized via the pyridine pathway, pyrrolidine pathway, and the variant of pyridine and pyrrolidine pathway (vpp pathway) in bacteria . These pathways involve a series of enzymatic reactions that transform nicotine into various metabolites .
Pharmacokinetics
Understanding the pharmacokinetic and pharmacodynamic principles can lead to more accurate interpretations of plasma concentrations and how these relate to the time course of a drug . This can help estimate the appropriate duration of patient observations and the specific treatments needed to manage toxic effects .
Result of Action
It is known that the compound has an effect on the peripheral vasodilation, enhancing local blood flow at the site of application .
Properties
IUPAC Name |
methyl 2-propan-2-yloxypyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-7(2)14-9-8(10(12)13-3)5-4-6-11-9/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUYBKNAJIRXMHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=CC=N1)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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